Cas no 392296-55-8 (N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3,5-dimethylbenzamide)

• Product Name: N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3,5-dimethylbenzamide
• CAS No: 392296-55-8
• MF: C₂₁H₂₂N₄O₂S₂
• MW: 426.554981708527
• CID: 5945534
• PubChem ID: 4109272
• Update Time: 2025-10-08

N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3,5-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3,5-dimethylbenzamide
• N-(5-((2-((3,5-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-3,5-dimethylbenzamide
• Benzamide, N-[5-[[2-[(3,5-dimethylphenyl)amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-3,5-dimethyl-
• Oprea1_703489
• 392296-55-8
• N-[5-[2-(3,5-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-3,5-dimethylbenzamide
• N-[5-({[(3,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-3,5-dimethylbenzamide
• F0417-0711
• AKOS024576966

• Inchi： 1S/C21H22N4O2S2/c1-12-5-13(2)8-16(7-12)19(27)23-20-24-25-21(29-20)28-11-18(26)22-17-9-14(3)6-15(4)10-17/h5-10H,11H2,1-4H3,(H,22,26)(H,23,24,27)
• InChI Key： XOWFNJWESHHTET-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(NC2=CC(C)=CC(C)=C2)=O)S1)(=O)C1=CC(C)=CC(C)=C1

Computed Properties

• Exact Mass: 426.11841830g/mol
• Monoisotopic Mass: 426.11841830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 8.10±0.50(Predicted)

Additional information on N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3,5-dimethylbenzamide

N-5-({(3,5-Dimethylphenyl)Carbamoylmethyl}Sulfanyl)-1,3,4-Thiadiazol-2-Yl-3,5-Dimethylbenzamide: A Comprehensive Overview

The compound with CAS No. 392296-55-8, named N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3,5-dimethylbenzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of chemical synthesis and pharmacological research. This compound belongs to the class of benzamides and incorporates a thiadiazole ring system, which is known for its versatile reactivity and potential bioactivity. The structure of this molecule is characterized by a central thiadiazole ring substituted with a sulfanyl group linked to a carbamoylmethyl moiety and a 3,5-dimethylbenzamide group.

Recent studies have highlighted the importance of thiadiazole-containing compounds in drug discovery due to their ability to modulate various biological targets. The thiadiazole ring in this compound serves as a key structural element that contributes to its potential pharmacological activity. Researchers have explored the synthesis of similar compounds using microwave-assisted synthesis and other modern techniques, which have significantly improved the efficiency and scalability of such reactions.

The sulfanyl group in the molecule plays a crucial role in stabilizing the overall structure and enhancing its solubility properties. This group also facilitates interactions with biological systems, making it a valuable component in drug design. The carbamoylmethyl moiety further enhances the molecule's bioavailability and may contribute to its ability to penetrate cellular membranes.

One of the most promising applications of this compound lies in its potential as an anti-tumor agent. Preclinical studies have demonstrated that analogs of this compound exhibit significant cytotoxic activity against various cancer cell lines. The benzamide group is particularly important in these interactions, as it can act as a binding motif for protein targets involved in cell proliferation and apoptosis.

In addition to its therapeutic potential, this compound has also been investigated for its role in agrochemical applications. Its ability to inhibit key enzymes involved in plant pathogenesis suggests that it could be developed into an effective fungicide or insecticide. Researchers have employed computational modeling techniques to predict its bioavailability and toxicity profiles, which are critical factors in determining its suitability for agricultural use.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the thiadiazole ring through cyclization reactions and the subsequent functionalization with the sulfanyl and benzamide groups. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the purity and structure of the final product.

Recent advancements in green chemistry have also influenced the synthesis of this compound. Scientists are exploring environmentally friendly reaction conditions that minimize waste and reduce energy consumption. For instance, solvent-free reactions or the use of biodegradable catalysts are being tested to enhance the sustainability of its production process.

In conclusion, N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-3,5-dimethylbenzamide represents a cutting-edge example of how modern chemical synthesis can lead to innovative compounds with diverse applications. Its unique structure and promising biological activity make it a valuable subject for further research across multiple disciplines.